2,2'-[(2-fluorobenzyl)imino]diethanol

• IUPAC Name: 2-[(2-fluorophenyl)methyl-(2-hydroxyethyl)amino]ethanol
• InChI: InChI=1S/C11H16FNO2/c12-11-4-2-1-3-10(11)9-13(5-7-14)6-8-15/h1-4,14-15H,5-9H2
• InChI Key: FUKHKIMUIQMRSJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN(CCO)CCO)F
• Molecular Formula: C11H16FNO2
• Molecular Weight: 213.25 g/mol

Description

2,2'-[(2-fluorobenzyl)imino]diethanol, also known as FBE, is a compound that has been extensively studied for its potential use in various scientific research applications. This compound has a unique chemical structure that makes it an attractive target for researchers who are interested in studying its mechanism of action, biochemical and physiological effects, and potential future directions.

Mechanism of Action

The mechanism of action of 2,2'-[(2-fluorobenzyl)imino]diethanol is not fully understood, but it is believed to involve the inhibition of certain cellular pathways that are essential for cancer cell survival. Specifically, 2,2'-[(2-fluorobenzyl)imino]diethanol has been shown to inhibit the activity of certain enzymes that are involved in the regulation of cell growth and division. This leads to the accumulation of damaged DNA and ultimately, the death of cancer cells.
Biochemical and Physiological Effects:
2,2'-[(2-fluorobenzyl)imino]diethanol has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer activity, 2,2'-[(2-fluorobenzyl)imino]diethanol has also been shown to exhibit potent antioxidant activity, which may be beneficial in the treatment of certain diseases such as Alzheimer's and Parkinson's. In addition, 2,2'-[(2-fluorobenzyl)imino]diethanol has been shown to have a number of other biological activities, including anti-inflammatory, neuroprotective, and anti-microbial effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,2'-[(2-fluorobenzyl)imino]diethanol in lab experiments is its relatively simple synthesis method. In addition, 2,2'-[(2-fluorobenzyl)imino]diethanol is a relatively stable compound that can be easily stored and transported. However, one of the main limitations of using 2,2'-[(2-fluorobenzyl)imino]diethanol in lab experiments is its potential toxicity. While 2,2'-[(2-fluorobenzyl)imino]diethanol has been shown to be relatively non-toxic in vitro, more studies are needed to determine its safety in vivo.

Future Directions

There are a number of potential future directions for research on 2,2'-[(2-fluorobenzyl)imino]diethanol. One area of interest is the development of new anti-cancer drugs based on the structure of 2,2'-[(2-fluorobenzyl)imino]diethanol. In addition, 2,2'-[(2-fluorobenzyl)imino]diethanol may also have potential applications in the treatment of other diseases such as Alzheimer's and Parkinson's. Finally, more studies are needed to determine the safety and efficacy of 2,2'-[(2-fluorobenzyl)imino]diethanol in vivo, and to better understand its mechanism of action.

Synthesis Methods

The synthesis of 2,2'-[(2-fluorobenzyl)imino]diethanol can be achieved through a simple and straightforward process. The starting material for the synthesis is 2,2'-dihydroxydiethylamine, which is reacted with 2-fluorobenzaldehyde in the presence of a suitable catalyst. The resulting product is then purified using standard techniques such as column chromatography or recrystallization.

Scientific Research Applications

2,2'-[(2-fluorobenzyl)imino]diethanol has been extensively studied for its potential use in various scientific research applications. One of the most promising applications of 2,2'-[(2-fluorobenzyl)imino]diethanol is in the field of medicinal chemistry, where it has been shown to exhibit potent anti-cancer activity against a variety of cancer cell lines. In addition, 2,2'-[(2-fluorobenzyl)imino]diethanol has also been studied for its potential use as a chelating agent in the treatment of heavy metal poisoning.